![molecular formula C7H10LiNO2 B2483747 Lithium(1+) ion 5-(dimethylamino)pent-2-ynoate CAS No. 1803610-74-3](/img/structure/B2483747.png)
Lithium(1+) ion 5-(dimethylamino)pent-2-ynoate
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Overview
Description
“Lithium(1+) ion 5-(dimethylamino)pent-2-ynoate” is a chemical compound with the CAS Number: 1803610-74-3 . It has a molecular weight of 147.1 . The compound is typically stored at 4 degrees Celsius and is usually in the form of an oil .
Molecular Structure Analysis
The IUPAC name for this compound is lithium 5-(dimethylamino)pent-2-ynoate . The InChI code for this compound is 1S/C7H11NO2.Li/c1-8(2)6-4-3-5-7(9)10;/h4,6H2,1-2H3,(H,9,10);/q;+1/p-1 .Physical And Chemical Properties Analysis
“Lithium(1+) ion 5-(dimethylamino)pent-2-ynoate” has a molecular formula of C7H12LiNO2 and a molecular weight of 149.12 . It is typically in the form of an oil .Scientific Research Applications
- Researchers have explored gel polymer electrolytes for lithium-ion batteries. One notable study synthesized a novel gel polymer electrolyte called PDMP-Li GPE using 3-(dimethylamino) propyl methacrylate, poly(ethylene glycol) diacrylate, and a 1 M LiPF6 liquid electrolyte solution via γ-radiation techniques . The PDMP-Li GPE exhibited excellent thermal stability, mechanical strength, and high ionic conductivity. Its promising characteristics make it a potential candidate for use in polymer lithium-ion batteries.
- In the realm of materials science, researchers investigate nanostructured materials for lithium-ion batteries. While specific studies on lithium(1+) ion 5-(dimethylamino)pent-2-ynoate are scarce, the broader field focuses on developing advanced anode and cathode materials. These nanostructures enhance battery performance, capacity, and cycling stability .
Lithium-Ion Batteries: Gel Polymer Electrolytes
Materials Science: Nanostructured Anode and Cathode Materials
Safety and Hazards
This compound is associated with several hazard statements including H315, H319, and H335 . Precautionary measures include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 . Always refer to the Material Safety Data Sheet (MSDS) for detailed safety information .
properties
IUPAC Name |
lithium;5-(dimethylamino)pent-2-ynoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO2.Li/c1-8(2)6-4-3-5-7(9)10;/h4,6H2,1-2H3,(H,9,10);/q;+1/p-1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFKRNONFBLGMGY-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].CN(C)CCC#CC(=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10LiNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
147.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Lithium(1+) ion 5-(dimethylamino)pent-2-ynoate | |
CAS RN |
1803610-74-3 |
Source
|
Record name | lithium 5-(dimethylamino)pent-2-ynoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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